Cas no 1807219-53-9 (Ethyl 3-cyano-2-difluoromethoxy-5-nitrobenzoate)

• Product Name: Ethyl 3-cyano-2-difluoromethoxy-5-nitrobenzoate
• CAS No: 1807219-53-9
• MF: C₁₁H₈F₂N₂O₅
• MW: 286.188429832459
• CID: 4796284
• Update Time: 2025-10-21

Ethyl 3-cyano-2-difluoromethoxy-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-difluoromethoxy-5-nitrobenzoate

• Inchi： 1S/C11H8F2N2O5/c1-2-19-10(16)8-4-7(15(17)18)3-6(5-14)9(8)20-11(12)13/h3-4,11H,2H2,1H3
• InChI Key： FISSYPICQJHQBU-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(=CC=1C(=O)OCC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 417
• XLogP3: 2.6
• Topological Polar Surface Area: 105

Additional information on Ethyl 3-cyano-2-difluoromethoxy-5-nitrobenzoate

Comprehensive Overview of Ethyl 3-cyano-2-difluoromethoxy-5-nitrobenzoate (CAS No. 1807219-53-9)

Ethyl 3-cyano-2-difluoromethoxy-5-nitrobenzoate is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, difluoromethoxy moiety, and nitro substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1807219-53-9, is a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in scientific literature.

In recent years, the demand for fluorinated compounds like Ethyl 3-cyano-2-difluoromethoxy-5-nitrobenzoate has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly methods to produce such complex molecules. The compound's nitro group also opens avenues for further functionalization, making it a versatile building block in drug discovery.

From an industrial perspective, Ethyl 3-cyano-2-difluoromethoxy-5-nitrobenzoate is often discussed in the context of high-value intermediates and custom synthesis. Companies specializing in fine chemicals and contract research frequently highlight its role in accelerating the development of novel therapeutics. Its synthesis typically involves multi-step reactions, including esterification, nitration, and fluorination, which require advanced technical expertise and stringent quality control.

The compound's relevance extends to academic research, where it is studied for its potential in catalysis and material science. For instance, its electron-withdrawing groups can influence the electronic properties of polymers or coatings, making it a candidate for advanced materials. Additionally, the cyano group in Ethyl 3-cyano-2-difluoromethoxy-5-nitrobenzoate is a common motif in heterocyclic chemistry, enabling the construction of diverse molecular frameworks.

Safety and handling of Ethyl 3-cyano-2-difluoromethoxy-5-nitrobenzoate are paramount in laboratory settings. While not classified as hazardous under standard regulations, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. Researchers often inquire about its solubility and spectroscopic data, which are essential for experimental design and reproducibility.

In summary, Ethyl 3-cyano-2-difluoromethoxy-5-nitrobenzoate (CAS No. 1807219-53-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, reflecting the compound's adaptability to diverse scientific challenges. As the field evolves, this compound will likely remain a focal point for researchers exploring structure-activity relationships and molecular design.